Cas no 2565806-25-7 (Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-)

• Product Name: Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-
• CAS No: 2565806-25-7
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD31923642
• CID: 5175230
• Update Time: 2025-07-20

Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-
• 2-(3-(ethylthio)phenyl)butan-2-ol
• α-Ethyl-3-(ethylthio)-α-methylbenzenemethanol

• MDL： MFCD31923642
• Inchi： 1S/C12H18OS/c1-4-12(3,13)10-7-6-8-11(9-10)14-5-2/h6-9,13H,4-5H2,1-3H3
• InChI Key： NKXZLYRVCAMMGF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(SCC)C=1)(O)(C)CC

Additional information on Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-

Research Brief on Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl- (CAS: 2565806-25-7): Recent Advances and Applications

Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl- (CAS: 2565806-25-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug development, particularly in the modulation of biological pathways and enzyme inhibition. The presence of ethylthio and ethyl groups in its structure suggests potential interactions with sulfur-containing biological molecules, making it a candidate for targeted therapeutic interventions.

Recent studies have focused on the synthesis and characterization of Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and assess its stability under various conditions. These efforts are critical for ensuring the compound's suitability for further preclinical and clinical evaluations.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data indicate that Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-, exhibits inhibitory effects on specific enzymes involved in inflammatory and oxidative stress pathways. For instance, research has demonstrated its ability to modulate the activity of glutathione S-transferase (GST), an enzyme pivotal in detoxification processes. These findings suggest potential applications in treating conditions characterized by oxidative damage, such as neurodegenerative diseases and chronic inflammation.

Moreover, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have been investigated to evaluate its therapeutic potential. Studies have shown that Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl-, possesses favorable bioavailability and metabolic stability, which are essential attributes for drug candidates. However, further research is needed to address challenges related to its solubility and potential toxicity at higher doses.

The integration of computational modeling and molecular docking studies has provided insights into the compound's mechanism of action at the atomic level. These simulations have identified potential binding sites and interactions with target proteins, facilitating the design of derivatives with enhanced efficacy and selectivity. Such approaches are instrumental in accelerating the drug discovery process and reducing the reliance on empirical screening methods.

In conclusion, Benzenemethanol, α-ethyl-3-(ethylthio)-α-methyl- (CAS: 2565806-25-7) represents a promising candidate for further investigation in the pharmaceutical and chemical biology fields. Its unique structural attributes and demonstrated biological activities underscore its potential as a therapeutic agent. Ongoing research efforts are expected to elucidate its full pharmacological profile and explore its applications in treating complex diseases. Future studies should focus on optimizing its chemical properties and conducting rigorous preclinical trials to validate its safety and efficacy.